
The Chemical Core of Maxon™: An In-Depth
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Maxon

Cat. No.: B1196451 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Maxon™ sutures, a widely utilized absorbable monofilament in various surgical applications,

are prized for their predictable degradation profile and robust tensile strength during the critical

wound healing period. This technical guide delves into the fundamental chemical structure of

Maxon™, its in vivo degradation, and the biological response it elicits, providing a

comprehensive resource for researchers and professionals in the field of drug development

and biomedical engineering.

Chemical Composition and Structure
Maxon™ sutures are synthesized from a copolymer of glycolic acid and trimethylene

carbonate, forming a polyglyconate.[1][2] This copolymer is specifically a block copolymer,

consisting of segments of poly(glycolic acid) and poly(trimethylene carbonate). The precise

arrangement of these blocks is proprietary, but it is this block copolymer structure that imparts

the suture with its characteristic strength and flexibility.

The constituent monomers of the polyglyconate in Maxon™ sutures are glycolide (the cyclic

dimer of glycolic acid) and trimethylene carbonate. The copolymerization of these monomers

results in a polymer chain with both ester and carbonate linkages.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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